Cas no 1355177-52-4 (1-(6-Dipropylamino-pyridin-3-yl)-ethanol)

• Product Name: 1-(6-Dipropylamino-pyridin-3-yl)-ethanol
• CAS No: 1355177-52-4
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5265686
• Update Time: 2025-10-30

1-(6-Dipropylamino-pyridin-3-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-Dipropylamino-pyridin-3-yl)-ethanol
• 1-(6-(Dipropylamino)pyridin-3-yl)ethan-1-ol

• Inchi： 1S/C13H22N2O/c1-4-8-15(9-5-2)13-7-6-12(10-14-13)11(3)16/h6-7,10-11,16H,4-5,8-9H2,1-3H3
• InChI Key： IJKKLVPVBUAUHX-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(N(CCC)CCC)N=C1)C

Additional information on 1-(6-Dipropylamino-pyridin-3-yl)-ethanol

1-(6-Dipropylamino-pyridin-3-yl)-ethanol (CAS No. 1355177-52-4): A Comprehensive Overview

1-(6-Dipropylamino-pyridin-3-yl)-ethanol (CAS No. 1355177-52-4) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound, also known as DPAE, is a derivative of pyridine and features a dipropylamino group attached to the pyridine ring, with an ethanol moiety at the 1-position. The combination of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for various research and development activities.

The chemical structure of 1-(6-Dipropylamino-pyridin-3-yl)-ethanol is characterized by a pyridine ring, which is a six-membered aromatic heterocycle containing one nitrogen atom. The dipropylamino group, consisting of two propyl chains attached to a nitrogen atom, is positioned at the 6-position of the pyridine ring. The ethanol moiety, with its hydroxyl group, is attached to the 1-position of the pyridine ring. This arrangement of functional groups provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing the compound's biological activity and pharmacokinetic properties.

In recent years, 1-(6-Dipropylamino-pyridin-3-yl)-ethanol has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its role in modulating neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with various receptors, including serotonin (5-HT) receptors and dopamine receptors, which are involved in regulating mood, cognition, and other neurological functions.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity of 1-(6-Dipropylamino-pyridin-3-yl)-ethanol to serotonin receptors. The results demonstrated that this compound exhibits high affinity for 5-HT_2A and 5-HT_2C receptors, suggesting its potential as a modulator of serotonergic signaling. This finding is particularly significant given the involvement of these receptors in various neuropsychiatric disorders, such as depression and anxiety.

Beyond its interactions with neurotransmitter systems, 1-(6-Dipropylamino-pyridin-3-yl)-ethanol has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties. In vitro experiments using human cell lines have shown that DPAE can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory effect could be beneficial in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(6-Dipropylamino-pyridin-3-yl)-ethanol has also been evaluated to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic dosing regimens. Additionally, metabolic stability studies have indicated that DPAE undergoes minimal metabolism via cytochrome P450 enzymes, reducing the risk of drug-drug interactions.

In terms of safety, preclinical toxicity studies have demonstrated that 1-(6-Dipropylamino-pyridin-3-yl)-ethanol has a favorable safety profile at therapeutic doses. Animal models have shown no significant adverse effects on major organs or physiological parameters at doses up to 100 mg/kg. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The potential applications of DPAE extend beyond its use as a standalone therapeutic agent. It has also been explored as a lead compound for drug discovery efforts aimed at developing novel treatments for various diseases. For example, researchers are investigating structural modifications to enhance its potency and selectivity for specific targets. These efforts include the introduction of additional functional groups or changes to the existing substituents to optimize pharmacological properties.

In conclusion, 1-(6-Dipropylamino-pyridin-3-yl)-ethanol (CAS No. 1355177-52-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and safety profile, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various medical conditions.